Cas no 2228902-29-0 ({1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol)

• Product Name: {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol
• CAS No: 2228902-29-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5798171
• PubChem ID: 165651117
• Update Time: 2025-10-12

{1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol
• {1-[3-(1H-pyrazol-1-yl)propyl]cyclopropyl}methanol
• 2228902-29-0
• EN300-1729988

• Inchi： 1S/C10H16N2O/c13-9-10(4-5-10)3-1-7-12-8-2-6-11-12/h2,6,8,13H,1,3-5,7,9H2
• InChI Key： RLYXOHLCWIXBAP-UHFFFAOYSA-N
• SMILES： OCC1(CCCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol

{1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol: A Comprehensive Overview

The compound with CAS No. 2228902-29-0, known as {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety, making it a promising candidate for various applications in drug discovery and materials science.

{1H-pyrazol-1-yl} is a heterocyclic aromatic ring containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The propyl chain connecting the pyrazole group to the cyclopropane ring adds flexibility to the molecule, enhancing its potential for interactions with biological targets. The cyclopropane ring, a three-membered carbon ring, introduces strain and unique electronic properties, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them can lead to therapeutic effects in diseases such as cancer and neurodegenerative disorders. The {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol structure suggests potential for targeting such interactions, making it a subject of interest for researchers exploring novel therapeutic strategies.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions and the construction of the cyclopropane ring via olefin metathesis or other strain-inducing methods. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions.

From an applications perspective, {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol has shown promise in preliminary biological assays. Its ability to inhibit specific enzymes or modulate receptor activity has been documented in recent research papers. For instance, studies published in 2023 have demonstrated its potential as a lead compound for anti-inflammatory agents due to its inhibitory effects on COX enzymes.

Moreover, the compound's structural versatility allows for further modifications to enhance its pharmacokinetic properties. Researchers are currently exploring derivatization strategies, such as adding hydroxymethyl groups or modifying the pyrazole substituents, to improve bioavailability and reduce toxicity.

In terms of industrial relevance, the synthesis of {1-3-(1H-pyrazol-1-yl)propylcyclopropyl}methanol aligns with green chemistry principles. By employing catalytic methods and minimizing waste generation, chemists can produce this compound efficiently while adhering to sustainability goals. This approach not only reduces environmental impact but also lowers production costs, making it more accessible for large-scale applications.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. Its unique combination of structural features positions it as a valuable asset in the pipeline of innovative therapeutics targeting complex diseases.